Cas no 1105242-45-2 (4-ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)

• Product Name: 4-ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide
• CAS No: 1105242-45-2
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 5451068
• PubChem ID: 30836911
• Update Time: 2025-05-20

4-ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1,2-Dihydro-1-methyl-5-(4-morpholinylcarbonyl)-2-oxo-3-pyridinyl]-4-ethoxybenzamide
• VU0506049-1
• 4-ethoxy-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide
• 4-ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]benzamide
• 1105242-45-2
• 4-ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide
• AKOS024476513
• F2947-0982

• Inchi： 1S/C20H23N3O5/c1-3-28-16-6-4-14(5-7-16)18(24)21-17-12-15(13-22(2)20(17)26)19(25)23-8-10-27-11-9-23/h4-7,12-13H,3,8-11H2,1-2H3,(H,21,24)
• InChI Key： GVVCKVDHGJNNNO-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CN(C)C(C(=C2)NC(C2C=CC(=CC=2)OCC)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 385.16377084g/mol
• Monoisotopic Mass: 385.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 653.6±55.0 °C(Predicted)
• pka: 10.85±0.20(Predicted)

Additional information on 4-ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide

4-Ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide: A Comprehensive Overview

The compound 4-Ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide (CAS No. 1105242-45-2) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates several functional groups, including an ethoxy group, a morpholine moiety, and a dihydropyridine ring system, all of which contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The presence of the morpholine carbonyl group in this compound suggests potential applications in modulating enzyme activity or serving as a bioisostere in drug design. Furthermore, the ethoxy substituent on the benzene ring may enhance the molecule's lipophilicity, improving its bioavailability and pharmacokinetic profile.

From a structural standpoint, 4-Ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide exhibits a complex arrangement of functional groups that could facilitate interactions with various biological targets. The dihydropyridine ring, for instance, is known to adopt conformations that allow for π-interactions with aromatic residues in protein binding sites. This property makes it an attractive candidate for rational drug design efforts aimed at targeting specific receptors or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes and affinities of such compounds with high accuracy. For example, molecular docking studies have revealed that this compound may exhibit strong binding to G-protein coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases, including hypertension and neurodegenerative disorders.

In terms of synthesis, 4-Ethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide can be prepared via a multi-step organic synthesis approach. Key steps include the formation of the dihydropyridine ring through cyclocondensation reactions and subsequent functionalization to introduce the morpholine carbonyl and ethoxy groups. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

Biological evaluations have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in inflammatory and immune-related diseases. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin biosynthesis and inflammation. Additionally, preliminary studies suggest that it may possess anti-proliferative effects on certain cancer cell lines, indicating its potential as an anti-cancer agent.

The pharmacokinetic profile of 4-Ethoxy-N-[1-methyl...benzamide has also been investigated in preclinical models. Results indicate moderate oral bioavailability with favorable distribution characteristics across various tissues. These findings underscore its suitability for further exploration as a therapeutic candidate.

In conclusion, 4-Ethoxy-N-[1-methyl...benzamide (CAS No. 1105242